Cas no 1238230-17-5 (2,3-Dichloro-5-(trifluoromethyl)pyrazine)

• Product Name: 2,3-Dichloro-5-(trifluoromethyl)pyrazine
• CAS No: 1238230-17-5
• MF: C₅HCl₂F₃N₂
• MW: 216.976049184799
• MDL: MFCD26516709
• CID: 4564167
• Update Time: 2025-10-05

2,3-Dichloro-5-(trifluoromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-5-(trifluoromethyl)pyrazine
• AMY6335
• 2,3-Dichloro-5-(trifluoromethyl)pyrazine

• MDL： MFCD26516709
• Inchi： 1S/C5HCl2F3N2/c6-3-4(7)12-2(1-11-3)5(8,9)10/h1H
• InChI Key： QISCHXLTPQIMCO-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(F)(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8

Additional information on 2,3-Dichloro-5-(trifluoromethyl)pyrazine

2,3-Dichloro-5-(trifluoromethyl)pyrazine: A Comprehensive Overview

The compound 2,3-Dichloro-5-(trifluoromethyl)pyrazine (CAS No. 1238230-17-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyrazine family, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The presence of chlorine atoms at positions 2 and 3, along with a trifluoromethyl group at position 5, imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the importance of pyrazine derivatives in the development of advanced materials, particularly in the field of optoelectronics. The trifluoromethyl group in this compound acts as an electron-withdrawing substituent, significantly influencing the electronic properties of the molecule. This makes 2,3-Dichloro-5-(trifluoromethyl)pyrazine a promising candidate for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have demonstrated that the presence of chlorine atoms enhances the stability of the compound under thermal and photochemical conditions, which is crucial for its practical applications.

The synthesis of 2,3-Dichloro-5-(trifluoromethyl)pyrazine involves a multi-step process that typically begins with the preparation of pyrazine derivatives through cyclization reactions. The introduction of chlorine atoms and the trifluoromethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of applications, 2,3-Dichloro-5-(trifluoromethyl)pyrazine has shown potential as an intermediate in the synthesis of bioactive compounds. Its ability to act as a building block for more complex molecules has been explored in medicinal chemistry. For instance, studies have indicated that derivatives of this compound may exhibit anti-inflammatory and anti-cancer properties, making them valuable candidates for drug discovery.

The structural uniqueness of 2,3-Dichloro-5-(trifluoromethyl)pyrazine also makes it an interesting subject for theoretical studies. Computational chemistry techniques have been employed to investigate its electronic structure and reactivity. These studies have provided insights into the molecule's ability to engage in various chemical transformations, such as nucleophilic aromatic substitution and electrophilic addition reactions.

From an environmental perspective, understanding the fate and transport of 2,3-Dichloro-5-(trifluoromethyl)pyrazine in natural systems is critical for assessing its potential risks. Recent research has focused on its biodegradation pathways and toxicity profiles. Results indicate that while the compound exhibits moderate toxicity towards aquatic organisms, its persistence in the environment is relatively low due to efficient microbial degradation under aerobic conditions.

In conclusion, 2,3-Dichloro-5-(trifluoromethyl)pyrazine (CAS No. 1238230-17-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.